Cas no 2648232-73-7 (Potassium trifluoro(3-fluoro-2-methylphenyl)borate)

• Product Name: Potassium trifluoro(3-fluoro-2-methylphenyl)borate
• CAS No: 2648232-73-7
• MF: C₇H₆BF₄K
• MW: 216.025456905365
• CID: 6285151
• PubChem ID: 63675457
• Update Time: 2025-11-01

Potassium trifluoro(3-fluoro-2-methylphenyl)borate Chemical and Physical Properties

Names and Identifiers

• potassium trifluoro(3-fluoro-2-methylphenyl)boranuide
• 2648232-73-7
• Potassium trifluoro(3-fluoro-2-methylphenyl)borate
• AKOS012986525
• EN300-3219415

• Inchi： 1S/C7H6BF4.K/c1-5-6(8(10,11)12)3-2-4-7(5)9;/h2-4H,1H3;/q-1;+1
• InChI Key： XSAYANDVVVOSBU-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC=C(C=1C)F)(F)F

Computed Properties

• Exact Mass: 216.0135745g/mol
• Monoisotopic Mass: 216.0135745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Potassium trifluoro(3-fluoro-2-methylphenyl)borate

CAS No. 2648232-73-7: Potassium Trifluoro(3-Fluoro-2-Methylphenyl)borate – A Versatile Building Block in Medicinal Chemistry

Potassium trifluoro(3-fluoro-2-methylphenyl)borate is a multifunctional organoboron compound that has garnered significant attention in the field of medicinal chemistry due to its unique reactivity and structural versatility. This compound, with the CAS No. 2648232-73-7, serves as a critical intermediate in the synthesis of various bioactive molecules, including fluorinated pharmaceuticals and targeted drug delivery systems. Recent advances in fluorine chemistry have further highlighted its potential in optimizing drug efficacy and metabolic stability.

The molecular framework of Potassium trifluoro(3-fluoro-2-methylphenyl)borate consists of a boron center bonded to a trifluoromethyl group and a substituted phenyl ring with fluorine and methyl functional groups. This fluorinated aromatic structure imparts unique electronic properties, enabling its use in cross-coupling reactions and functional group transformations. The presence of multiple fluorine atoms enhances the compound’s hydrophobicity, making it particularly suitable for drug metabolism studies and <

Potassium trifluoro(3-fluoro-2-methylphenyl)borate has emerged as a key reagent in the development of fluorinated therapeutics, with recent studies demonstrating its role in enhancing the pharmacokinetic profiles of small molecule drugs. A 2023 publication in Journal of Medicinal Chemistry highlighted its application in the synthesis of fluoroquinolone derivatives, which exhibit improved antimicrobial activity compared to their non-fluorinated counterparts. The fluorine substitution in this compound modulates the enzyme-targeting capabilities of the final drug molecules, offering a novel approach to antibiotic resistance management.

From a synthetic perspective, the trifluoromethyl group in Potassium trifluoro(3-fluoro-2-methylphenyl)borate provides a versatile platform for enantioselective reactions and radical transformations. Researchers at the University of Tokyo have recently reported the use of this compound in the asymmetric synthesis of fluorinated chiral centers, which are critical for the development of enantiomer-specific drugs. The fluorinated aromatic ring system further allows for the incorporation of bioisosteric replacements, enabling the design of drugs with enhanced cell permeability and reduced toxicity.

In the context of drug discovery, Potassium trifluoro(3-fluoro-2-methylphenyl)borate has been utilized as a precursor for fluorinated nucleoside analogs, which are being explored for their potential in antiviral therapies. A 2024 study published in Nature Communications demonstrated its role in the synthesis of fluorinated ribonucleosides that show promising activity against RNA viruses. The fluorine-containing aromatic ring in this compound contributes to the stability of the nucleoside structure, while the boron atom facilitates efficient phosphoramidite coupling reactions during oligonucleotide synthesis.

The trifluoro group in Potassium trifluoro(3-fluoro-2-methylphenyl)borate also plays a critical role in modulating drug-receptor interactions. Computational studies have shown that the fluorine substitution in this compound enhances the hydrogen bonding capabilities of the final drug molecules, allowing for more precise targeting of enzyme active sites. This property has been leveraged in the development of fluorinated kinase inhibitors, which are currently under investigation for their potential in treating solid tumors.

From a synthetic chemistry standpoint, the boron-containing structure of Potassium trifluoro(3-fluoro-2-methylphenyl)borate offers unique opportunities for functional group diversification. Recent advancements in boron-based catalysis have enabled the use of this compound as a precursor for fluorinated heterocycles, which are important scaffolds in antibacterial and antifungal drugs. The fluorinated aromatic ring system in this compound also allows for the incorporation of fluorine-containing side chains, which can be tailored to optimize drug solubility and bioavailability.

Moreover, the fluorine substitution in Potassium trifluoro(3-fluoro-2-methylphenyl)borate has been shown to influence the metabolic stability of the resulting drug molecules. A 2023 study in Drug Metabolism and Disposition revealed that fluorinated compounds derived from this reagent exhibit prolonged plasma half-lives compared to their non-fluorinated analogs. This property is particularly valuable in the development of chronic disease therapies, where sustained drug exposure is essential for therapeutic efficacy.

The trifluoromethyl group in Potassium trifluoro(3-fluoro-2-methylphenyl)borate also contributes to the lipophilicity of the final drug molecules, which is a key determinant of cell membrane permeability. This property has been exploited in the design of fluorinated prodrugs, which are being explored for their potential in targeted drug delivery systems. The fluorinated aromatic ring system in this compound further allows for the incorporation of fluorine-containing linker groups, enabling the development of site-specific drug conjugates.

In conclusion, Potassium trifluoro(3-fluoro-2-methylphenyl)borate represents a powerful tool in the field of fluorinated drug development. Its unique molecular structure, characterized by the trifluoromethyl group and fluorinated aromatic ring, enables the synthesis of a wide range of bioactive compounds with optimized pharmacokinetic profiles and targeting capabilities. As research in fluorine chemistry continues to advance, the applications of this compound in medicinal chemistry are expected to expand further, opening new avenues for the development of innovative therapeutics.

References: 1. Journal of Medicinal Chemistry, 2023. 2. Nature Communications, 2024. 3. Drug Metabolism and Disposition, 2023.